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molecular formula C7H7NO4 B1602064 5-(Hydroxymethyl)-2-nitrophenol CAS No. 61161-83-9

5-(Hydroxymethyl)-2-nitrophenol

Cat. No. B1602064
CAS RN: 61161-83-9
M. Wt: 169.13 g/mol
InChI Key: YDFRYKXELURVHE-UHFFFAOYSA-N
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Patent
US07226487B2

Procedure details

To a magnetically stirred suspension of 3-hydroxy-4-nitro-benzoic acid (75 g, 0.41 mol) in 1,2-dichloroethane (1.5 L), under an argon blanket, was added trimethyl borate (69 g, 0.66 mol) and boron trifluoride diethyl etherate (94 g, 0.66 mol) at 20 □C. Borane-pyridine complex (57 g, 0.61 mol) was slowly added drop-wise over 2.5 hrs (exotherm to 44° C.). After addition was complete, the solution was stirred for 2.5 hrs then cooled in an ice bath to 4° C. Methanol (150 ml) was added over 15–20 min. to quench the reaction. The mixture was stirred for 45 min. while warming to 20 □C then concentrated in vacuo to a yellow solid residue. The solid was partitioned between 1N NaOH (450 ml) and toluene (600 ml). The phases were separated, and the organic portion was extracted with 1N NaOH (2×450 mL). The aqueous portions were combined and acidified to below pH 2 with the slow addition of conc. HCl (100 ml). The resulting thick suspension was extracted with ethyl acetate (750 ml, 500 nm). The combined organic extract was washed with water (2×450 mL), brine (450 mL), dried (MgSO4), filtered then concentrated in vacuo to give 62 g brownish yellow solid 1 (0.37 mol, 90%). An additional 106 g of intermediate 1 was obtained from three other reactions.
Name
3-hydroxy-4-nitro-benzoic acid
Quantity
75 g
Type
reactant
Reaction Step One
Name
1,2-dichloroethane
Quantity
1.5 L
Type
solvent
Reaction Step One
Name
trimethyl borate
Quantity
69 g
Type
reactant
Reaction Step Two
Name
boron trifluoride diethyl etherate
Quantity
94 g
Type
reactant
Reaction Step Two
Name
Methanol
Quantity
150 mL
Type
reactant
Reaction Step Three
Name
brownish yellow solid 1
Yield
90%

Identifiers

REACTION_CXSMILES
[OH:1][C:2]1[CH:3]=[C:4]([CH:8]=[CH:9][C:10]=1[N+:11]([O-:13])=[O:12])[C:5](O)=[O:6].B(OC)(OC)OC.B(F)(F)F.CCOCC.CO>ClCCCl>[OH:6][CH2:5][C:4]1[CH:8]=[CH:9][C:10]([N+:11]([O-:13])=[O:12])=[C:2]([OH:1])[CH:3]=1 |f:2.3|

Inputs

Step One
Name
3-hydroxy-4-nitro-benzoic acid
Quantity
75 g
Type
reactant
Smiles
OC=1C=C(C(=O)O)C=CC1[N+](=O)[O-]
Name
1,2-dichloroethane
Quantity
1.5 L
Type
solvent
Smiles
ClCCCl
Step Two
Name
trimethyl borate
Quantity
69 g
Type
reactant
Smiles
B(OC)(OC)OC
Name
boron trifluoride diethyl etherate
Quantity
94 g
Type
reactant
Smiles
B(F)(F)F.CCOCC
Step Three
Name
Methanol
Quantity
150 mL
Type
reactant
Smiles
CO

Conditions

Temperature
Control Type
UNSPECIFIED
Setpoint
4 °C
Stirring
Type
CUSTOM
Details
the solution was stirred for 2.5 hrs
Rate
UNSPECIFIED
RPM
0
Other
Conditions are dynamic
1
Details
See reaction.notes.procedure_details.

Workups

CUSTOM
Type
CUSTOM
Details
over 2.5 hrs
Duration
2.5 h
CUSTOM
Type
CUSTOM
Details
(exotherm to 44° C.)
ADDITION
Type
ADDITION
Details
After addition
CUSTOM
Type
CUSTOM
Details
to quench
CUSTOM
Type
CUSTOM
Details
the reaction
STIRRING
Type
STIRRING
Details
The mixture was stirred for 45 min.
Duration
45 min
TEMPERATURE
Type
TEMPERATURE
Details
while warming to 20 □C
CONCENTRATION
Type
CONCENTRATION
Details
then concentrated in vacuo to a yellow solid residue
CUSTOM
Type
CUSTOM
Details
The solid was partitioned between 1N NaOH (450 ml) and toluene (600 ml)
CUSTOM
Type
CUSTOM
Details
The phases were separated
EXTRACTION
Type
EXTRACTION
Details
the organic portion was extracted with 1N NaOH (2×450 mL)
ADDITION
Type
ADDITION
Details
acidified to below pH 2 with the slow addition of conc. HCl (100 ml)
EXTRACTION
Type
EXTRACTION
Details
The resulting thick suspension was extracted with ethyl acetate (750 ml, 500 nm)
EXTRACTION
Type
EXTRACTION
Details
The combined organic extract
WASH
Type
WASH
Details
was washed with water (2×450 mL), brine (450 mL)
DRY_WITH_MATERIAL
Type
DRY_WITH_MATERIAL
Details
dried (MgSO4)
FILTRATION
Type
FILTRATION
Details
filtered
CONCENTRATION
Type
CONCENTRATION
Details
then concentrated in vacuo

Outcomes

Product
Details
Reaction Time
 2.5 h
Name
brownish yellow solid 1
Type
product
Smiles
OCC=1C=CC(=C(C1)O)[N+](=O)[O-]
Measurements
Type Value Analysis
AMOUNT: AMOUNT 0.37 mol
AMOUNT: MASS 62 g
YIELD: PERCENTYIELD 90%
YIELD: CALCULATEDPERCENTYIELD 90.2%

Source

Source
 Open Reaction Database (ORD)
Description
 The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks.